Cas no 141446-70-0 (Octanoic acid, 8-(nonylamino)-, methyl ester)

• Product name: Octanoic acid, 8-(nonylamino)-, methyl ester
• CAS No: 141446-70-0
• MF: C₁₈H₃₇NO₂
• MW: 299.49188
• CID: 1307081
• PubChem ID: 15669354

Octanoic acid, 8-(nonylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 8-(nonylamino)-, methyl ester
• methyl 8-(nonylamino)octanoate
• 141446-70-0
• methyl 9-azastearate
• DTXSID00576619

• Inchi： InChI=1S/C18H37NO2/c1-3-4-5-6-7-10-13-16-19-17-14-11-8-9-12-15-18(20)21-2/h19H,3-17H2,1-2H3
• InChI Key： ONGZGJQQXURCGR-UHFFFAOYSA-N
• SMILES： CCCCCCCCCNCCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 299.28261
• Monoisotopic Mass: 299.282429423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 17
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33